![molecular formula C16H21N3O6 B6055493 diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate](/img/structure/B6055493.png)
diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate
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Overview
Description
Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate, also known as Schiff base, is a chemical compound with a wide range of applications in scientific research. This compound is synthesized through a condensation reaction between diethyl malonate and 2-hydroxy-3-methoxybenzaldehyde followed by the addition of hydrazine hydrate.
Mechanism of Action
The mechanism of action of diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. It may also act as a radical scavenger, protecting cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have neuroprotective effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate in lab experiments is its ability to form stable complexes with metal ions. This makes it useful in the synthesis of metal complexes and in coordination chemistry. However, one limitation is its potential toxicity, which may limit its use in some experiments.
Future Directions
There are several future directions for research on diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate. One direction is to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Another direction is to investigate its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to develop safer and more effective derivatives.
Synthesis Methods
Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate is synthesized through a condensation reaction between diethyl malonate and 2-hydroxy-3-methoxybenzaldehyde. The reaction is carried out in the presence of a catalyst, such as piperidine, and an acid, such as acetic acid. The resulting product is then treated with hydrazine hydrate to form the this compound base.
Scientific Research Applications
Diethyl {amino[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]methylene}malonate has a wide range of applications in scientific research. It is used as a ligand in coordination chemistry and as a reagent in organic synthesis. It is also used in the synthesis of metal complexes and as a precursor for the synthesis of heterocyclic compounds.
Properties
IUPAC Name |
ethyl (E)-3-ethoxy-3-hydroxy-2-[(E)-N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]carbamimidoyl]prop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O6/c1-4-24-15(21)12(16(22)25-5-2)14(17)19-18-9-10-7-6-8-11(23-3)13(10)20/h6-9,20-21H,4-5H2,1-3H3,(H2,17,19)/b15-12+,18-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZBOMFYEUUVVHX-WOIWCEQSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C(C(=NN=CC1=C(C(=CC=C1)OC)O)N)C(=O)OCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C(\C(=N/N=C/C1=C(C(=CC=C1)OC)O)\N)/C(=O)OCC)/O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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